Cas no 1878-65-5 (3-Chlorophenylacetic acid)

• Product Name: 3-Chlorophenylacetic acid
• CAS No: 1878-65-5
• MF: C₈H₇ClO₂
• MW: 170.59298157692
• MDL: MFCD00004332
• CID: 42121
• PubChem ID: 24892858
• Update Time: 2025-09-20

3-Chlorophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chlorophenylacetic acid
• M-CHLOROPHENYLACETIC ACID
• RARECHEM AL BO 0122
• 3-Chlorobenzeneacetic acid
• Acetic acid, (m-chlorophenyl)-
• Benzeneacetic acid, 3-chloro-
• Meta-chlorophenyl acetic acid
• 3-chlorophenylacetic
• m-Chlorophenylacetic
• 3-Chlorphenylessigsαure
• 2-(3-chlorophenyl)acetic acid
• (3-chlorophenyl)acetic acid
• 2-(3'-chlorophenyl)acetic acid
• Benzeneacetic acid,3-chloro
• 3-- acetic acid
• 3-chloroacetate
• 3-Chloropnenylacetic Acid
• Between the acid chloride
• (m-Chlorophenyl)acetic acid
• 3-Chlorophenylaceticacid
• WFPMUFXQDKMVCO-UHFFFAOYSA-N
• 3-chlorophenyl acetic acid
• PubChem16510
• 3-chloro-phenylacetic acid
• 3-chlorophe
• 3-Chlorophenylacetic acid, 99+% 10GR
• ceticacid, (M-chlorophenyl)- (7CI,8CI)
• 3-Chlorophenylacetic Acid, 97+%
• PS-5572
• NSC 87556
• NSC-87556
• 1878-65-5
• SY004837
• Z285184608
• DTXSID5075151
• W-107766
• EINECS 217-520-0
• 2-(3-chlorophenyl) acetic acid
• InChI=1/C8H7ClO2/c9-7-3-1-2-6(4-7)5-8(10)11/h1-4H,5H2,(H,10,11
• BENZENEACETIC ACID, M-CHLORO-
• F3JK7EW3SX
• AC-3240
• EN300-64105
• UNII-F3JK7EW3SX
• SCHEMBL467923
• FT-0615512
• 3-Chlorophenylacetic acid, 98%
• NS00026139
• NSC87556
• CS-W010777
• AKOS000155364
• (3-Chloro-phenyl)-acetic acid
• AB00363
• CHEMBL335792
• AC-509/25001994
• (3-chlorophenyl)-acetic acid
• 3-chlorophenyl-acetic acid
• Q63395571
• C1055
• MFCD00004332
• AM20060534
• m-Chlorophenylacetic acid;2-(3-chlorophenyl)acetic acid
• STL169032
• DB-304626
• acetic acid, 2-(3-chlorophenyl)-

• MDL： MFCD00004332
• Inchi： 1S/C8H7ClO2/c9-7-3-1-2-6(4-7)5-8(10)11/h1-4H,5H2,(H,10,11)
• InChI Key： WFPMUFXQDKMVCO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CC(=O)O
• BRN： 2045103

Computed Properties

• Exact Mass: 170.01300
• Monoisotopic Mass: 170.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: powder
• Density: 1.2315 (rough estimate)
• Melting Point: 77.0 to 81.0 deg-C
• Boiling Point: 294.1°C at 760 mmHg
• Flash Point: 131.7℃
• Refractive Index: 1.5660 (estimate)
• Solubility: methanol: 0.1 g/mL, clear, colorless
• PSA: 37.30000
• LogP: 1.96710
• pka: 4.14(at 25℃)
• Solubility: Soluble in water

3-Chlorophenylacetic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters